Cas no 124-68-5 (2-Amino-2-methyl-1-propanol)

• Product Name: 2-Amino-2-methyl-1-propanol
• CAS No: 124-68-5
• MF: C₄H₁₁NO
• MW: 89.1362411975861
• MDL: MFCD00008051
• CID: 36136
• PubChem ID: 11807
• Update Time: 2025-11-10

2-Amino-2-methyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-methyl-1-propanol
• 2-Amino-2-methyl-1-propanol AMP
• AMP~Isobutanolamine
• AQUALINE ELECTROLYTE AD-G
• 2-Amino-2-methyl-1-propanol (AMP)
• 2-Amino-2-methylpropanol
• AMP-95
• AMP BUFFER CONCENTRATE
• 2-amino-2-methylpropan-1-ol
• 2-AMinoisobutanol
• AMP
• AMP buffer
• IsobutanolaMine
• AMP 95
• 2-Amino-2-methyl-propan-1-ol
• Karl Fischer
• AVT-75
• ampregular
• Aminoisobutanol
• iso-Butanolamine
• AMP,Buffer
• AMP Regular
• AmpBuffer,95%
• AMP95
• 2-methyl-2-aminopropanol
• AMP Buffer(0.5M,pH10.0)
• DB-041780
• Oprea1_147215
• Aminomethyl propanol
• 2-amino-2-methyl 1-propanol
• WLN: ZX1 & 1 & 1Q
• F2190-0372
• NCIOpen2_009031
• 2-methyl-2-aminopropan-1-ol
• 2-AMINO-2-METHYL-1-PROPANOL [WHO-DD]
• 2-amino-2 -methyl-1-propanol
• 3-hydroxy-2-methyl-2-propylamine
• 2-AMINO-2-METHYL-1-PROPANOL [MI]
• A0333
• 2-amino-2-methyl-1 propanol
• CHEMBL122588
• 2-Amino-2-methyl-1-propanol, ~5% Water, technical grade, 90%
• Hydroxy-tert-butylamine
• 1-hydroxy-2-methyl-2-aminopropane
• HY-W013027
• propane, 2-amino-2-hydroxymethyl-
• DTXCID407032
• 2-Amino-2-methyl-1-propanol, BioUltra, >=99.0% (GC)
• CS-W013743
• EN300-19785
• KV 5088
• 2-amino-2-methylpropan-l-ol
• 2-Amino-2-methyl-propanol
• 2-Amino-2-methyl-1-propanol, technical, >=90% (GC)
• SB83772
• 1-PROPANOL,2-AMINO,2-METHYL
• 2-AMINO-2-METHYL-1-PROPANOL [VANDF]
• 2-amino-2-methylpropan-1ol
• Aminomethylpropanol
• 124-68-5
• 2-Amino-1-hydroxy-2-methylpropane
• AI3-03947
• CAS-124-68-5
• 2-Amino-2-methylpropanol (~95%)
• P20005
• 2-Methyl-2-aminopropanol-1
• 2-Amino-2-methyl-1-propanol, 93-97%
• EPA Pesticide Chemical Code 005801
• Q32703
• MFCD00008051
• 2-Aminodimethylethanol
• 2-amino-2- methylpropan-1-ol
• .beta.-Aminoisobutanol
• HSDB 5606
• 2-AMINO-2-METHYLPROPANOL [HSDB]
• 2-Methyl-2-amino-1-propanol
• 2-amino 2-methyl propanol
• 2-Amino-2,2-dimethylethanol
• NSC-441
• EC 204-709-8
• Amino-2-methyl-1-propanol
• A-Aminoisobutyl alcohol
• AMP 75
• beta-Aminoisobutyl alcohol
• AKOS000119511
• AMP (thinner)
• 2-Amino-2-methyl-propan-1-ol; Karl Fischer; Aqualine Electrolyte AD-G
• 2-Amino-2-methyl-1-propanol, SAJ first grade, >=98.0%
• 2-Hydroxymethyl-2-propylamine
• 2-amino-2-methyl-1propanol
• AMINOMETHYLPROPANOL [II]
• LU49E6626Q
• 2-Amino-2-methyl-1-propanol (90% or less)
• 2-amino-2,2,dimethyl-ethanol
• Isobutanol-2-amine
• Amino-2,2-dimethylethanol
• NSC441
• Caswell No. 037
• 2amino-2-methyl-1-propanol
• Tox21_303149
• 1,1-Dimethyl-2-hydroxyethylamine
• 2-amino-2-methyl propanol
• NCGC00259329-01
• Hydroxymethyl-2-propylamine
• BBL023024
• InChI=1/C4H11NO/c1-4(2,5)3-6/h6H,3,5H2,1-2H
• 2,2-Dimethyl-ethanolamine
• Corrguard 75
• DTXSID8027032
• Tox21_201780
• NCGC00257048-01
• NCGC00249118-01
• 1-Propanol-2-amino-2-methyl
• BRN 0505979
• 2-Amino-2-methyl-1-propanol, BioXtra, >=95%
• NS00008488
• UNII-LU49E6626Q
• beta-Aminoisobutanol
• NSC 441
• 2-Amino-2-methyl-1-propanol, 95%
• 2-hydroxy-1,1-dimethylethylamine
• 1-hydroxy-2-methyl-2-propylamine
• 1-Propanol, 2-amino-2-methyl-
• 2-Amino-2-methyl-propane-1-ol
• EINECS 204-709-8
• H2NC(CH3)2CH2OH
• 2-Amino-2-methyl-1-propanol, purum, >=97.0% (GC)
• STL284638
• Q-200228
• STR01693
• propane, 2-amino-1-hydroxy-2-methyl-
• 2-amino-2-methyl-1 -propanol

• MDL： MFCD00008051
• Inchi： 1S/C4H11NO/c1-4(2,5)3-6/h6H,3,5H2,1-2H3
• InChI Key： CBTVGIZVANVGBH-UHFFFAOYSA-N
• SMILES： OCC(C)(C)N
• BRN： 505979

Computed Properties

• Exact Mass: 89.08410
• Monoisotopic Mass: 89.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 42.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.8
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Color/Form: Colorless transparent liquid, or white vaseline like substance with special smell.
• Density: 0.934 g/mL at 25 °C(lit.)
• Melting Point: 24-28 °C (lit.)
• Boiling Point: 165 °C(lit.)
• Flash Point: Degrees Fahrenheit:154.4°F
  Degrees Celsius:68°C
  
• Refractive Index: n20/D 1.4455(lit.)
  n20/D 1.448
• PH: 11.0-12.0 (25℃, 0.1M in H2O)
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: miscible
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents. May present an explosion hazard if heated.
• PSA: 46.25000
• LogP: 0.41630
• Sensitiveness: Easily absorb moisture
• pka: 9.7(at 25℃)
• Merck: 449
• Vapor Pressure: <1 mmHg ( 25 °C)
• Solubility: It is miscible with water and soluble in alcohol.

2-Amino-2-methyl-1-propanol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H412
• Warning Statement： P273,P305+P351+P338
• Hazardous Material transportation number：2735
• WGK Germany：1
• Hazard Category Code： 38-41-52/53
• Safety Instruction： S61
• RTECS：UA5950000
• Hazardous Material Identification：
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Packing Group：III
• Risk Phrases：R36/38; R52/53
• Safety Term：S61
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical Reagents
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 2-Amino-2-methyl-1-propanol

Introduction to 2-Amino-2-methyl-1-propanol (CAS No: 124-68-5)

2-Amino-2-methyl-1-propanol, with the chemical formula C₄H₁₁NO, is a versatile organic compound that has garnered significant attention in the field of pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural properties, characterized by a secondary amino group and a branched alkyl chain, make it a valuable intermediate in synthetic chemistry. This compound is widely recognized for its role in the synthesis of various active pharmaceutical ingredients (APIs) and fine chemicals, underscoring its importance in industrial applications.

The chemical structure of 2-Amino-2-methyl-1-propanol consists of a central carbon atom bonded to two hydrogens, an amino group (-NH₂), and a methyl group (-CH₃). The remaining carbon is attached to two hydroxyl groups (-OH), forming an alcohol functional group. This configuration imparts both basic and acidic properties to the molecule, making it an excellent chelating agent and ligand in coordination chemistry. The compound’s solubility in water and organic solvents further enhances its utility in various chemical reactions.

Recent advancements in pharmaceutical research have highlighted the significance of 2-Amino-2-methyl-1-propanol as a building block for drug development. Its ability to form stable complexes with metal ions has been exploited in the design of metal-based drugs that exhibit enhanced bioavailability and targeted action. For instance, studies have demonstrated its potential in the synthesis of radiopharmaceuticals used for diagnostic imaging and therapeutic applications. The compound’s role as a chiral auxiliary has also been explored in asymmetric synthesis, enabling the production of enantiomerically pure drugs with improved pharmacological profiles.

In agrochemical applications, 2-Amino-2-methyl-1-propanol serves as a precursor in the synthesis of herbicides and fungicides. Its structural versatility allows for modifications that can tailor the biological activity of the final product. Researchers have recently reported its use in developing novel compounds that exhibit higher efficacy against resistant strains of pests while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

The industrial significance of CAS No: 124-68-5 extends beyond pharmaceuticals and agrochemicals. It is widely employed as a solvent and reactant in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Heck reactions. These reactions are pivotal in constructing complex molecular architectures, which are essential for developing advanced materials and pharmaceuticals. The compound’s stability under various reaction conditions makes it a preferred choice for chemists working on multi-step syntheses.

From an environmental perspective, the biodegradability of 2-Amino-2-methyl-1-propanol is an attractive feature. Unlike many synthetic chemicals that persist in ecosystems, this compound undergoes degradation through conventional biological processes, reducing long-term environmental persistence. This characteristic is particularly important in industries where waste management and sustainability are critical concerns. Efforts are ongoing to optimize its use in processes that minimize waste generation while maintaining high yields.

The chemical reactivity of 2-Amino-2-methyl-1-propanol allows for diverse functionalization strategies, making it a valuable tool for medicinal chemists. Its incorporation into drug candidates can enhance solubility, improve metabolic stability, or modulate binding interactions with biological targets. Recent computational studies have predicted its potential as a scaffold for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. These studies leverage advanced modeling techniques to explore structural modifications that could lead to more effective therapeutic agents.

In conclusion, 2-Amino-2-methyl-1-propanol (CAS No: 124-68-5) is a multifaceted compound with broad applications across multiple industries. Its unique structural features enable its use as an intermediate in drug synthesis, an agrochemical precursor, and a reactant in organic transformations. The ongoing research into its applications underscores its importance as a chemical building block for future innovations. As industries continue to prioritize sustainability and efficiency, compounds like 2-Amino-2-methyl-1-propanol will remain integral to advancing chemical science and industrial processes.